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Compound of Interest

Compound Name: 3-Hydroxyphenylacetic acid

Cat. No.: B016583

Essential Safety and Handling Guide for 3-
Hydroxyphenylacetic Acid

This guide provides immediate, essential safety and logistical information for handling 3-
Hydroxyphenylacetic acid in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals to ensure safe operational procedures and proper
disposal.

Hazard Identification and Classification

3-Hydroxyphenylacetic acid is classified as a hazardous substance. All personnel handling
this chemical must be aware of its potential risks.[1][2]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2]

Causes serious eye irritation.

Eye Irritation H319
[1]

o . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.

Personal Protective Equipment (PPE)
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T

he following personal protective equipment is mandatory when handling 3-

Hydroxyphenylacetic acid to minimize exposure and ensure personal safety.

Equipment Specification Rationale

) Protects against splashes and
] Chemical safety goggles or a _ _
Eye Protection _ dust, preventing serious eye
face shield. o
irritation.

. ] o Prevents skin contact and
Hand Protection Protective gloves (e.g., nitrile). o
subsequent irritation.

Avoids inhalation of dust which
) ) Use a dust mask (e.g., N95) or ]
Respiratory Protection _ _ can cause respiratory tract
work in a well-ventilated area. o
irritation.

) Laboratory coat and Protects skin from accidental
Body Protection ] ] ] )
appropriate protective clothing.  spills.

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:
Ensure an eyewash station and safety shower are readily accessible.

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the
solid form to avoid dust inhalation.

Keep the container tightly closed when not in use.
. Handling the Solid:
Avoid breathing dust.

Weigh the required amount of 3-Hydroxyphenylacetic acid carefully to minimize dust
generation.

If creating a solution, slowly add the solid to the solvent to prevent splashing. 3-
Hydroxyphenylacetic acid is soluble in organic solvents like ethanol and DMSO, and in
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aqueous buffers such as PBS (pH 7.2) at approximately 5 mg/ml.
3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation occurs, get medical advice.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

o Chemical Waste: Dispose of 3-Hydroxyphenylacetic acid and any contaminated materials
as hazardous waste. It must not be disposed of with household garbage. Do not allow the
product to reach the sewage system.

o Contaminated PPE: Used gloves, lab coats, and other disposable protective equipment
should be collected in a designated hazardous waste container.

o Regulatory Compliance: All disposal must be carried out in accordance with local, regional,
and national environmental regulations.

Workflow for Safe Handling of 3-
Hydroxyphenylacetic Acid
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Workflow for Safe Handling of 3-Hydroxyphenylacetic Acid

Preparation
- Verify fume hood function
- Locate safety shower/eyewash
- Don appropriate PPE

i

Weighing Solid
- Use an analytical balance
- Minimize dust generation

l

Solution Preparation
- Add solid to solvent slowly
- Stir to dissolve

Experimentation Emergency Response
- Conduct experiment in fume hood (In case %f s )i/II or e‘; osure)
- Avoid skin/eye contact P P

Post-Experiment

Waste Collection Decontamination
- Segregate solid and liquid waste - Clean work surfaces
- Collect contaminated PPE - Wash hands thoroughly

Waste Disposal
- Label waste containers clearly
- Follow institutional disposal protocol

Click to download full resolution via product page

Caption: Procedural workflow for handling 3-Hydroxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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